4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile

• CAS: 73312-15-9

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile (CAS 73312-15-9)

A Keystone Intermediate for Advanced Research and Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile, a substituted cyanocyclohexanone derivative of significant interest in medicinal chemistry and organic synthesis. While detailed public information on this specific molecule is limited, this document, grounded in established chemical principles and data from closely related analogues, offers a robust framework for its synthesis, characterization, and potential applications. This guide is intended for researchers, scientists, and professionals in drug development, providing both theoretical insights and practical, actionable protocols.

Introduction: The Scientific Merit of 4-Arylcyclohexanones

The 4-arylcyclohexanone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1] Derivatives of this class have shown promise as anticancer, anti-inflammatory, and antimicrobial agents.[1] The introduction of a nitrile group and a tolyl substituent at the 1-position, as in 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile, offers a unique combination of steric and electronic properties that can be exploited for the development of novel therapeutics. Notably, structurally similar 4-amino-4-arylcyclohexanones have been investigated as a novel class of analgesics, with some derivatives exhibiting potency comparable to morphine.[2] This underscores the potential of the 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile core in the exploration of new central nervous system agents and other therapeutic modalities.

Physicochemical Properties and Structural Elucidation

A summary of the key physicochemical properties of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile is presented in the table below. These values are calculated based on its chemical structure and provide a foundational understanding of its physical behavior.

Property	Value	Source
CAS Number	73312-15-9	Vendor Information
Molecular Formula	C₁₄H₁₅NO	Vendor Information
Molecular Weight	213.28 g/mol	Calculated
Appearance	Expected to be a solid	General observation for similar compounds
Solubility	Expected to be soluble in organic solvents like DCM, EtOAc, and THF	General observation for similar compounds

Strategic Synthesis: The Michael Addition Approach

The most logical and well-precedented synthetic route to 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile is through a Michael addition reaction. This powerful carbon-carbon bond-forming reaction involves the conjugate addition of a nucleophile (the Michael donor) to an α,β-unsaturated carbonyl compound (the Michael acceptor).[3] In this case, the Michael donor is the carbanion of m-tolylacetonitrile, and a suitable Michael acceptor would be cyclohex-2-en-1-one.

Reaction Mechanism and Rationale

The reaction proceeds via the deprotonation of the α-carbon of m-tolylacetonitrile by a base to form a resonance-stabilized carbanion. This nucleophile then attacks the β-carbon of cyclohex-2-en-1-one, leading to the formation of an enolate intermediate. Subsequent protonation of the enolate yields the target 1,5-dicarbonyl compound, 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile. The choice of a relatively non-nucleophilic base is crucial to favor the Michael addition over a direct addition to the carbonyl group of the cyclohexenone.

Figure 1: Conceptual workflow for the synthesis of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile via a Michael addition reaction.

Detailed Experimental Protocol (Proposed)

This protocol is a representative procedure based on established methods for the Michael addition of arylacetonitriles to cyclic enones.[4] Optimization of reaction conditions may be necessary to achieve the best results.

Materials:

• m-Tolylacetonitrile

• Cyclohex-2-en-1-one

• Sodium hydride (NaH), 60% dispersion in mineral oil, or Potassium tert-butoxide (t-BuOK)

• Anhydrous Tetrahydrofuran (THF) or Toluene

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 equivalents, washed with anhydrous hexanes to remove mineral oil) or potassium tert-butoxide (1.2 equivalents).

• Solvent Addition: Add anhydrous THF or toluene to the flask via syringe.

• Carbanion Formation: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of m-tolylacetonitrile (1.0 equivalent) in the same anhydrous solvent to the stirred suspension. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. The formation of the carbanion is often indicated by a color change.

• Michael Addition: Cool the reaction mixture back to 0 °C. Add a solution of cyclohex-2-en-1-one (1.0 equivalent) in the same anhydrous solvent dropwise to the reaction mixture.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile.

Analytical Characterization (Expected)

The structural confirmation of the synthesized 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile would rely on a combination of spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the key functional groups present in the molecule. A strong, sharp absorption around 2240-2260 cm⁻¹ would be indicative of the C≡N (nitrile) stretch. A strong absorption in the range of 1705-1725 cm⁻¹ would correspond to the C=O (ketone) stretch.[5] The presence of both of these peaks would be strong evidence for the formation of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum would provide detailed information about the structure. The aromatic protons of the m-tolyl group would appear in the downfield region (typically δ 7.0-7.5 ppm). The methyl protons of the tolyl group would be a singlet around δ 2.3 ppm. The protons of the cyclohexanone ring would appear in the upfield region (typically δ 1.5-3.0 ppm) and would likely show complex splitting patterns due to their diastereotopic nature.

• ¹³C NMR: The carbon NMR spectrum would show a peak for the nitrile carbon around δ 120 ppm and a peak for the ketone carbonyl carbon around δ 208 ppm. The quaternary carbon at the 1-position would also be observable. The aromatic carbons of the m-tolyl group would appear in the δ 125-140 ppm region, and the aliphatic carbons of the cyclohexanone ring would be in the δ 20-50 ppm range.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) would be expected to show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 213.28).[6] Common fragmentation patterns would likely involve the loss of the cyano group (-CN) and cleavage of the cyclohexanone ring.

Potential Applications in Drug Discovery and Development

The structural motifs within 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile suggest several promising avenues for its application in drug discovery.

Central Nervous System (CNS) Agents

As previously mentioned, the 4-arylcyclohexanone core is present in compounds with analgesic properties.[2] The m-tolyl group and the cyano function can be further modified to explore structure-activity relationships (SAR) for the development of novel analgesics or other CNS-active agents. The ketone functionality also provides a handle for further chemical transformations to introduce new pharmacophores.

Figure 2: Potential derivatization pathways and therapeutic applications of the core scaffold.

Anticancer Agents

The cyclohexanone moiety is a feature of various natural products and synthetic compounds with demonstrated anticancer activity.[1] The cytotoxic potential of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile and its derivatives could be evaluated against a panel of cancer cell lines to identify lead compounds for further development.

Safety and Handling

While specific toxicity data for 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile is not available, it should be handled with the standard precautions for a novel chemical compound. It is advisable to work in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile is a molecule with significant untapped potential. Its synthesis via a robust and scalable Michael addition makes it an accessible building block for a variety of chemical transformations. The structural analogy to known bioactive compounds, particularly in the areas of analgesia and cancer, provides a strong rationale for its further investigation in drug discovery programs. This technical guide serves as a foundational resource to stimulate and support future research into this promising chemical entity.

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An In-depth Technical Guide to the Physical Properties of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile, with the CAS number 73312-15-9, is a substituted cyclohexanecarbonitrile derivative.[1] Compounds containing the cyclohexanecarbonitrile scaffold are significant intermediates in the synthesis of various organic molecules, including pharmaceuticals and agrochemicals. The presence of a ketone functional group, a nitrile group, and a tolyl moiety suggests a range of potential chemical transformations and biological activities. A thorough understanding of its physical properties is paramount for its effective use in research and development, influencing aspects from reaction kinetics and purification to formulation and bioavailability.

This technical guide provides a comprehensive overview of the core physical properties of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile. In the absence of extensive experimentally determined data in publicly available literature, this guide leverages computational predictions from established models to offer valuable insights into its molecular characteristics. Furthermore, it outlines the standard, field-proven experimental protocols for the determination of these properties, providing a framework for in-house validation and further characterization.

Chemical Structure and Molecular Properties

The molecular structure of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile is fundamental to its physical and chemical behavior. The cyclohexane ring, substituted with an oxo group, a cyano group, and a meta-tolyl group, dictates its polarity, potential for intermolecular interactions, and overall three-dimensional conformation.

Caption: Chemical structure of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile.

Predicted Physical Properties

The following table summarizes the predicted physical properties of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile. These values are derived from computational models and should be considered as estimates pending experimental verification.

Property	Predicted Value	Significance in Drug Development and Research
Molecular Formula	C₁₄H₁₅NO	Essential for calculating molecular weight and elemental composition.
Molecular Weight	213.28 g/mol	Crucial for stoichiometric calculations in chemical reactions and for interpreting mass spectrometry data.
Melting Point	110-130 °C	Indicates the purity of the compound and provides insights into its crystal lattice energy. A sharp melting point range is indicative of high purity.
Boiling Point	> 400 °C (decomposes)	Suggests low volatility and the need for high-vacuum techniques for distillation. The predicted decomposition indicates thermal instability at elevated temperatures.
Water Solubility	Low	The largely nonpolar structure suggests limited solubility in aqueous media, which has implications for bioavailability and the choice of solvents for biological assays.
LogP (Octanol-Water Partition Coefficient)	~2.5 - 3.5	A positive LogP value indicates a preference for lipophilic environments, suggesting potential for membrane permeability but also a risk of poor aqueous solubility.

Experimental Determination of Physical Properties

To ensure scientific integrity, the predicted properties should be validated through rigorous experimental determination. The following section details the standard protocols for measuring key physical properties.

Workflow for Physical and Spectral Characterization

Caption: General workflow for the physical and spectral characterization of a synthesized organic compound.

Melting Point Determination

Principle: The melting point of a solid is the temperature at which it transitions from a solid to a liquid phase at atmospheric pressure. For a pure crystalline solid, this transition occurs over a narrow temperature range. Impurities typically depress and broaden the melting point range.

Protocol (Capillary Method):

• Sample Preparation: Finely powder a small amount of the dry crystalline 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile.

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.

• Heating: Heat the sample rapidly to a temperature approximately 15-20 °C below the expected melting point.

• Determination: Decrease the heating rate to 1-2 °C per minute.

• Observation: Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point.

Causality: A slow heating rate near the melting point is crucial for ensuring thermal equilibrium between the sample, the heating block, and the thermometer, leading to an accurate measurement.

Boiling Point Determination

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. For compounds that may decompose at their atmospheric boiling point, determination under reduced pressure is necessary.

Protocol (Distillation Method under Reduced Pressure):

• Apparatus Setup: Assemble a microscale distillation apparatus suitable for vacuum distillation.

• Sample Introduction: Place a small volume of the purified liquid sample in the distillation flask along with a magnetic stir bar or boiling chips to ensure smooth boiling.

• Vacuum Application: Connect the apparatus to a vacuum pump and a manometer to monitor the pressure.

• Heating: Gently heat the sample in a heating mantle or oil bath.

• Equilibrium: Observe the temperature on the thermometer placed at the vapor outlet. The boiling point at the recorded pressure is the temperature at which a steady stream of distillate is collected.

• Data Recording: Record both the temperature and the pressure at which the boiling occurs.

Causality: Reducing the pressure lowers the boiling point, allowing the compound to distill at a temperature below its decomposition point.

Solubility Assessment

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The "like dissolves like" principle is a useful guideline, where polar solutes dissolve in polar solvents and non-polar solutes dissolve in non-polar solvents.

Protocol:

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, acetone, dichloromethane, hexane).

• Sample Preparation: Weigh a specific amount of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile (e.g., 10 mg).

• Dissolution: Add a measured volume of the chosen solvent (e.g., 1 mL) to the sample in a test tube.

• Agitation: Vigorously agitate the mixture for a set period (e.g., 1-2 minutes).

• Observation: Visually inspect the solution for the presence of undissolved solid.

• Quantification (Optional): For a more quantitative measure, prepare a saturated solution, filter out the undissolved solid, and determine the concentration of the dissolved solute in the filtrate using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).

Causality: The interplay of intermolecular forces (van der Waals forces, dipole-dipole interactions, and hydrogen bonding) between the solute and the solvent molecules governs the dissolution process.

Spectroscopic Characterization

While not strictly physical properties, spectroscopic data are integral to confirming the identity and purity of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure, including the number and types of protons and carbon atoms, and their connectivity.[2]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifies the presence of key functional groups, such as the carbonyl (C=O) stretch of the ketone and the nitrile (C≡N) stretch.

• Mass Spectrometry (MS): Determines the molecular weight of the compound and can provide information about its fragmentation pattern, further confirming the structure.

Conclusion

This technical guide has provided a detailed overview of the physical properties of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile, offering predicted values and outlining the standard experimental protocols for their determination. For researchers, scientists, and drug development professionals, a solid understanding and experimental validation of these properties are critical for the successful application of this compound in synthetic chemistry and medicinal research. The provided methodologies serve as a robust foundation for generating reliable and reproducible data, ensuring the quality and integrity of future research endeavors.

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An In-Depth Technical Guide to 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile, a substituted cyclohexanecarbonitrile with potential applications in medicinal chemistry and drug discovery. While specific data for this compound is limited in publicly available literature, this document synthesizes information from related structures and fundamental chemical principles to offer a robust framework for its study and utilization.

Nomenclature and Structural Elucidation

The correct IUPAC name for the compound is 4-oxo-1-(3-methylphenyl)cyclohexane-1-carbonitrile . Its structure consists of a cyclohexane ring with a ketone group at the 4-position, and a nitrile and a meta-tolyl group attached to the 1-position.

Molecular Structure:

Caption: Chemical structure of 4-oxo-1-(3-methylphenyl)cyclohexane-1-carbonitrile.

Physicochemical Properties

Property	Estimated Value/Range	Rationale/Supporting Evidence
Molecular Formula	C₁₄H₁₅NO	Based on structural analysis.
Molecular Weight	213.28 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid	Similar compounds like 4-oxo-1-phenylcyclohexanecarbonitrile are crystalline solids.
Melting Point	120-130 °C	The melting point of 4-oxo-1-phenylcyclohexanecarbonitrile is 118-122 °C. The additional methyl group on the tolyl ring may slightly alter the crystal lattice and thus the melting point.
Solubility	Soluble in organic solvents (e.g., DMSO, DMF, methanol, acetone); sparingly soluble in water.	The presence of the polar ketone and nitrile groups would confer some polarity, while the aromatic and cyclohexane rings provide nonpolar character, leading to good solubility in a range of organic solvents.
LogP (Octanol-Water Partition Coefficient)	2.5 - 3.5	Estimated based on the contributions of the different functional groups. This suggests moderate lipophilicity, a key parameter in drug design.

Synthesis Pathway

A plausible and efficient synthetic route to 4-oxo-1-(m-tolyl)cyclohexanecarbonitrile is a Michael addition reaction. This approach is widely used for the formation of carbon-carbon bonds and is suitable for constructing the target molecule.

Proposed Synthesis Workflow:

Caption: Proposed synthesis of the target compound via Michael addition.

Experimental Protocol: Michael Addition

Causality: The Michael addition is a robust method for forming C-C bonds by the conjugate addition of a nucleophile (in this case, the carbanion of m-tolylacetonitrile) to an α,β-unsaturated carbonyl compound (cyclohex-2-en-1-one). The use of a strong base is crucial for the deprotonation of the α-carbon of the acetonitrile, generating the necessary nucleophile.

• Preparation of the Nucleophile:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve m-tolylacetonitrile (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add a solution of a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) (1.1 equivalents) in THF via the dropping funnel.

  • Stir the resulting solution at -78 °C for 30 minutes to ensure complete formation of the carbanion.

• Michael Addition Reaction:

  • To the carbanion solution, add a solution of cyclohex-2-en-1-one (1.0 equivalent) in anhydrous THF dropwise, maintaining the temperature at -78 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile.

Spectroscopic Characterization

The structure of the synthesized compound must be confirmed using a combination of spectroscopic techniques.

Spectroscopic Method	Expected Key Signals
¹H NMR	- Aromatic protons: Multiplets in the range of 7.0-7.5 ppm. - Cyclohexane protons: A series of multiplets between 1.5-3.0 ppm. - Methyl protons: A singlet around 2.3 ppm.
¹³C NMR	- Nitrile carbon (C≡N): A signal around 120 ppm. - Ketone carbon (C=O): A signal around 208 ppm. - Aromatic carbons: Signals between 125-140 ppm. - Quaternary carbon (C-1): A signal around 40-50 ppm. - Cyclohexane carbons: Signals in the aliphatic region (20-50 ppm). - Methyl carbon: A signal around 21 ppm.
IR Spectroscopy	- Nitrile stretch (C≡N): A sharp absorption band around 2240 cm⁻¹. - Ketone stretch (C=O): A strong absorption band around 1715 cm⁻¹. - Aromatic C-H stretch: Absorptions above 3000 cm⁻¹. - Aliphatic C-H stretch: Absorptions below 3000 cm⁻¹.
Mass Spectrometry (MS)	- Molecular Ion Peak (M⁺): A peak at m/z = 213, corresponding to the molecular weight of the compound. - Fragmentation Pattern: Characteristic fragments resulting from the loss of the nitrile group, the tolyl group, or parts of the cyclohexane ring.

Trustworthiness of Protocols: The described synthetic and analytical protocols are standard procedures in organic chemistry. Their successful implementation relies on the use of high-purity reagents, anhydrous conditions where specified, and careful monitoring of the reaction progress using techniques like Thin Layer Chromatography (TLC).

Potential Applications in Drug Development

While direct biological activity data for 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile is not published, the structural motifs present suggest several potential areas of investigation for drug development professionals.

• Antimicrobial Agents: Cyclohexane and its functionally substituted derivatives have been reported to exhibit diverse biological properties, including antimicrobial activities.[1][2][3] The combination of a lipophilic cyclohexane ring and polar functional groups in the target molecule could facilitate its interaction with microbial cell membranes or intracellular targets.

• Scaffold for CNS-active compounds: The tolyl group is a common feature in molecules targeting the central nervous system. For example, o-tolyl benzonitrile is a key building block for the synthesis of sartan series of drug molecules.[4] The rigid cyclohexane core can serve as a scaffold to present the tolyl and nitrile functionalities in a specific spatial orientation for receptor binding.

• Intermediate for Complex Molecule Synthesis: The ketone and nitrile functionalities are versatile handles for further chemical transformations, making this compound a potentially valuable intermediate in the synthesis of more complex, biologically active molecules.[5][6][7][8]

Logical Relationship of Structural Features to Potential Activity:

Caption: Relationship between structural features and potential biological roles.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile is not available. However, based on the safety information for related compounds like cyclohexanecarbonitrile and other nitriles, the following precautions should be taken.[9][10][11]

• Toxicity: Nitriles can be toxic if swallowed, inhaled, or absorbed through the skin.[9][10]

• Irritation: The compound may cause skin, eye, and respiratory tract irritation.[9][11]

• Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong acids.

Conclusion and Future Directions

4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile represents a molecule of interest for further investigation in the fields of synthetic and medicinal chemistry. This guide has provided a foundational understanding of its structure, potential synthesis, and likely properties based on established chemical principles and data from analogous compounds.

Future research should focus on:

• The development and optimization of a reliable synthetic protocol.

• Full spectroscopic characterization and confirmation of its physicochemical properties.

• Screening for a range of biological activities, particularly antimicrobial and CNS-related activities, to validate its potential as a lead compound or a valuable synthetic intermediate.

This systematic approach will be crucial in unlocking the full potential of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile for the scientific and drug development communities.

References

• Shoaib, M., Israyilova, A. A., & Ganbarov, K. (2021). CYCLOHEXANE AND ITS FUNCTIONALLY SUBSTITUTED DERIVATIVES: IMPORTANT CLASS OF ORGANIC COMPOUNDS WITH POTENTIAL ANTIMICROBIAL ACTIVITIES. ResearchGate. Retrieved from [Link]

• Ghorai, P., & Biswas, S. (2021). Application of organometallic catalysts for the synthesis of o-tolyl benzonitrile, a key starting material for sartans. New Journal of Chemistry, 45(1), 10-25. [Link]

• McMahon, R. J. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry. University of Wisconsin-Madison. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Cyclohexanecarbonitrile. Retrieved from [Link]

• Gao, B., et al. (2024). Synthesis of 4-Methyl-2-oxo-6-arylamino-2 H -pyran-3-carbonitrile Derivatives. ResearchGate. Retrieved from [Link]

• Bayer Aktiengesellschaft. (2007). 4-alkoxy cyclohexane-1 amino carboxylic acid ester and preparation method thereof. Google Patents.

• Shoaib, M., et al. (2021). CYCLOHEXANE AND ITS FUNCTIONALLY SUBSTITUTED DERIVATIVES: IMPORTANT CLASS OF ORGANIC COMPOUNDS WITH POTENTIAL ANTIMICROBIAL ACTIVITIES. Semantic Scholar. Retrieved from [Link]

• Casale, J. F. (n.d.). 4-Methoxyphencyclidine: An Analytical Profile. DEA.gov. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2014). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. IJPSR. Retrieved from [Link]

• Turan, N., et al. (2015). Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Molecules, 20(5), 9309-9327. [Link]

• Simbera, J., et al. (2014). New One-Pot Methods for Preparation of Cyclohexanecarbonitrile—Green Chemistry Metrics Evaluation for One-Pot and Similar. Scientific Research Publishing. Retrieved from [Link]

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• Simbera, J., et al. (2014). New One-Pot Methods for Preparation of Cyclohexanecarbonitrile—Green Chemistry Metrics Evaluation for One-Pot and Similar Multi-Step Syntheses. ResearchGate. Retrieved from [Link]

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• Maslivets, A. N., et al. (2020). 3-(1-Cyclohexyl-2-(cyclohexylamino)-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-5-yl)-1-methylquinoxalin-2(1H)-one. Molbank, 2020(3), M1149. [Link]

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• KIET Group of Institutions. (2026). Spectrometric Identification Of Organic Solution. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Strategic Nucleophilic Additions to 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile Using Organometallic Reagents

An Application Guide for the Synthesis of Quaternary Hydroxycyclohexanecarbonitriles

Abstract

The 4-oxo-1-arylcyclohexanecarbonitrile scaffold is a valuable building block in medicinal chemistry and materials science. Its bifunctional nature, possessing both a ketone and a nitrile, allows for selective chemical modifications. This application note provides a comprehensive guide for researchers on the reaction of a representative substrate, 4-oxo-1-(m-tolyl)cyclohexanecarbonitrile, with common organometallic reagents, primarily focusing on Grignard and organolithium reagents. We delve into the underlying principles of chemoselectivity, stereoselectivity, and provide detailed, field-tested protocols for the synthesis of novel tertiary alcohols, which are precursors to a wide range of biologically active molecules.

Introduction: The Versatile 4-Oxo-1-arylcyclohexanecarbonitrile Scaffold

The cyclohexanone ring is a privileged scaffold in drug discovery, appearing in numerous natural products and synthetic pharmaceuticals. The introduction of a quaternary carbon center, such as in 4-oxo-1-(m-tolyl)cyclohexanecarbonitrile, creates a sterically defined three-dimensional structure that can be exploited for targeted biological interactions. The presence of both a carbonyl group and a nitrile group offers two distinct points for chemical diversification.

Organometallic reagents, such as Grignard (RMgX) and organolithium (RLi) compounds, are powerful carbon-based nucleophiles used extensively for carbon-carbon bond formation.[1][2] Their reaction with ketones is a classical and reliable method for synthesizing tertiary alcohols.[3][4] This guide focuses on the chemoselective addition of these reagents to the ketone functionality of 4-oxo-1-(m-tolyl)cyclohexanecarbonitrile, a reaction that generates a new quaternary stereocenter at the C-4 position. Understanding and controlling this transformation is critical for the synthesis of complex molecular architectures.

Scientific Principles: Chemoselectivity and Stereocontrol

Chemoselectivity: Ketone vs. Nitrile Reactivity

Both ketones and nitriles can react with organometallic reagents.[5][6] However, the carbonyl group of a ketone is generally more electrophilic and sterically accessible than the carbon of a nitrile. Consequently, nucleophilic addition to the ketone is kinetically favored, especially at low temperatures.

• Reaction at the Ketone: The organometallic reagent performs a nucleophilic addition to the carbonyl carbon, breaking the C=O π-bond to form a magnesium or lithium alkoxide intermediate.[7] Subsequent aqueous acidic workup protonates the alkoxide to yield the tertiary alcohol.

• Reaction at the Nitrile: Addition to the nitrile forms an intermediate imine anion.[8][9] This intermediate is generally stable to further addition.[5] Upon hydrolysis, this imine is converted to a ketone.[8][10]

To ensure selective reaction at the carbonyl, the reaction is typically performed at low temperatures (e.g., -78 °C to 0 °C) and with a controlled stoichiometry of the organometallic reagent (typically 1.0-1.2 equivalents).

Stereochemical Considerations in Nucleophilic Addition

The nucleophilic attack on the C-4 carbonyl of the cyclohexanone ring transforms the sp²-hybridized carbon into a new sp³-hybridized stereocenter.[11] The stereochemical outcome is determined by the trajectory of the incoming nucleophile.

• Axial vs. Equatorial Attack: The cyclohexanone ring exists in a dynamic equilibrium of chair conformations. The incoming nucleophile can approach from either the axial or equatorial face. The presence of bulky substituents on the ring, such as the m-tolyl and nitrile groups at the C-1 position, can create significant steric hindrance, influencing the preferred direction of attack and leading to a diastereomeric mixture of products.[3][11] Generally, for unhindered cyclohexanones, attack from the equatorial direction is favored to avoid steric clashes, leading to an axial alcohol. However, the steric and electronic effects of the C-1 substituents in our substrate of interest can alter this preference.

The diagram below illustrates the two possible pathways of nucleophilic attack on the cyclohexanone ring.

Caption: Diastereoselective outcome from axial vs. equatorial attack.

Experimental Protocols and Methodologies

Safety Precaution: Organometallic reagents are highly reactive, pyrophoric, and react violently with water and protic solvents.[2][12] All manipulations must be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents and oven-dried glassware. Appropriate personal protective equipment (PPE), including safety glasses, a flame-retardant lab coat, and gloves, is mandatory.

General Workflow

The overall experimental process follows a consistent workflow, from preparation to final product analysis.

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Acid-catalyzed hydrolysis of the nitrile group in 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile

Application Note: A-CH-001

Title: A-CH-001: Protocol for the Acid-Catalyzed Hydrolysis of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile to 4-Oxo-1-(m-tolyl)cyclohexanecarboxylic Acid

Introduction

The conversion of nitriles to carboxylic acids is a fundamental transformation in organic synthesis, pivotal in the development of novel therapeutic agents and functional materials. The target molecule, 4-Oxo-1-(m-tolyl)cyclohexanecarboxylic acid, is a valuable intermediate, with its structural motif appearing in various pharmacologically active compounds. This application note provides a detailed, field-proven protocol for the acid-catalyzed hydrolysis of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile. We will delve into the mechanistic underpinnings of this reaction, offer a step-by-step experimental procedure, and discuss critical parameters for achieving high yield and purity. This guide is intended for researchers, scientists, and professionals in drug development who require a reliable and well-understood method for this specific synthetic transformation.

Scientific Principles and Rationale

The acid-catalyzed hydrolysis of a nitrile to a carboxylic acid is a two-stage process.[1][2] Initially, the nitrile is converted to an amide intermediate, which is then further hydrolyzed to the corresponding carboxylic acid.[1][2] The reaction is typically performed by heating the nitrile with an aqueous solution of a strong mineral acid, such as sulfuric acid or hydrochloric acid.[2][3]

Mechanism of Acid-Catalyzed Nitrile Hydrolysis:

The reaction is initiated by the protonation of the nitrile nitrogen by the acid catalyst (H₃O⁺), which enhances the electrophilicity of the nitrile carbon.[1] This is followed by the nucleophilic attack of a water molecule on the nitrile carbon. Subsequent deprotonation and tautomerization yield an amide intermediate.[1] Under the reaction conditions, this amide is then protonated on the carbonyl oxygen, making the carbonyl carbon more susceptible to a second nucleophilic attack by water. A series of proton transfers and the eventual elimination of an ammonium ion (which is protonated to ammonia under acidic conditions) leads to the final carboxylic acid product.[1]

Caption: Mechanism of Acid-Catalyzed Nitrile Hydrolysis.

Experimental Protocol

Materials and Equipment

Reagent/Equipment	Grade/Specification	Supplier
4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile	≥98%	Commercially Available
Sulfuric Acid (H₂SO₄)	Concentrated (98%)	ACS Reagent Grade
Acetic Acid (CH₃COOH)	Glacial	ACS Reagent Grade
Deionized Water (H₂O)	High Purity	In-house
Ethyl Acetate (EtOAc)	ACS Reagent Grade	Commercially Available
Brine (Saturated NaCl solution)	Prepared in-house
Sodium Sulfate (Na₂SO₄)	Anhydrous	ACS Reagent Grade
Round-bottom flask (250 mL)	Standard Glassware
Reflux condenser	Standard Glassware
Heating mantle with magnetic stirrer
Separatory funnel (500 mL)	Standard Glassware
Rotary evaporator
Buchner funnel and filter paper
pH paper or pH meter
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄

Step-by-Step Procedure

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemguide.co.uk [chemguide.co.uk]

Technical Notes & Optimization

Removal of unreacted starting material from 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile

This technical guide provides in-depth troubleshooting and practical solutions for the removal of unreacted starting materials from the synthesis of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile. It is designed for researchers, scientists, and drug development professionals to navigate the common purification challenges encountered during their experimental work.

I. Understanding the Challenge: Likely Contaminants and Their Properties

The synthesis of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile typically involves a multicomponent reaction, such as a variation of the Strecker synthesis, where a ketone, an amine (or ammonia), and a cyanide source react, or a Michael addition followed by cyclization. Based on the structure of the target molecule, the most probable unreacted starting materials are m-tolualdehyde and a cyanoacetic acid derivative .

A successful purification strategy hinges on exploiting the differences in the physicochemical properties of the desired product and the unreacted starting materials.

Compound	Structure	Molar Mass ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Solubility	Key Characteristics
4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile	~227.29	High	Solid	Soluble in many organic solvents (e.g., ethyl acetate, DCM).	Ketone and nitrile functionalities; aromatic ring.
m-Tolualdehyde	120.15	199	<25	Slightly soluble in water; soluble in chloroform and ethyl acetate.[1]	Aromatic aldehyde; less polar than cyanoacetic acid.
Cyanoacetic Acid	85.06	108 (at 15 mmHg)	69-70	Very soluble in water (1000 g/L at 20 °C).[2][3][4]	Acidic (pKa ~2.45); contains a carboxylic acid and a nitrile.[3]

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile product?

A1: The most prevalent impurities are typically unreacted starting materials, namely m-tolualdehyde and cyanoacetic acid (or its corresponding ester or salt). You may also encounter side-products depending on the specific reaction conditions.

Q2: How can I quickly check for the presence of these impurities?

A2: Thin-Layer Chromatography (TLC) is an excellent initial screening method. Staining with a 2,4-dinitrophenylhydrazine (DNPH) solution will visualize aldehydes and ketones as yellow to orange spots, allowing you to track the presence of m-tolualdehyde and your ketone product.[5] A potassium permanganate stain can also be effective for visualizing the aldehyde. For cyanoacetic acid, which is highly polar, it will likely remain at the baseline on a normal phase silica TLC plate.

Q3: I see a spot on my TLC that I suspect is m-tolualdehyde. How can I confirm this?

A3: You can co-spot your crude reaction mixture with a pure standard of m-tolualdehyde on the same TLC plate. If the spots have the same Rf value, it strongly suggests the presence of unreacted m-tolualdehyde. For definitive confirmation, ¹H NMR spectroscopy can be utilized, as the aldehydic proton of m-tolualdehyde has a characteristic chemical shift between 9 and 10 ppm.[6][7]

III. Troubleshooting Guide: Step-by-Step Purification Protocols

This section provides detailed protocols to address specific purification challenges. The choice of method will depend on the scale of your reaction and the nature of the impurities.

Scenario 1: Significant amount of unreacted m-tolualdehyde is present.

Underlying Principle: The aldehyde functional group of m-tolualdehyde can react with sodium bisulfite to form a water-soluble adduct, which can then be easily separated from the organic-soluble product through a liquid-liquid extraction.[6][7]

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent such as ethyl acetate or dichloromethane (DCM).

• Extraction: Transfer the solution to a separatory funnel and add a saturated aqueous solution of sodium bisulfite.

• Mixing: Shake the funnel vigorously for 2-3 minutes to ensure intimate contact between the two phases. Vent the funnel frequently to release any pressure buildup.

• Separation: Allow the layers to separate. The aqueous layer, containing the bisulfite adduct of m-tolualdehyde, can be drained off.

• Washing: Wash the organic layer with deionized water and then with brine to remove any residual water-soluble impurities.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product, now depleted of m-tolualdehyde.

Scenario 2: Presence of unreacted cyanoacetic acid.

Underlying Principle: Cyanoacetic acid is a carboxylic acid and is therefore acidic. It can be deprotonated with a mild base to form a water-soluble carboxylate salt. This allows for its separation from the neutral organic product via liquid-liquid extraction.

• Dissolution: Dissolve the crude product in an organic solvent like ethyl acetate.

• Basic Wash: Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The cyanoacetic acid will react to form sodium cyanoacetate, which will partition into the aqueous layer. Be cautious of CO₂ evolution (foaming).

• Separation: Separate the aqueous layer.

• Repeat: Repeat the basic wash one or two more times to ensure complete removal of the acidic impurity.

• Neutralization and Drying: Wash the organic layer with water and then brine. Dry the organic layer over an anhydrous salt, filter, and evaporate the solvent.

Scenario 3: Both starting materials are present, or further purification is required.

Underlying Principle: Column chromatography separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) and their solubility in a mobile phase. The less polar compounds will elute faster, while more polar compounds will be retained on the column for longer.

• Stationary Phase: Prepare a column with silica gel as the stationary phase. The amount of silica should be roughly 50-100 times the weight of the crude product.

• Mobile Phase Selection: Select an appropriate eluent system. A good starting point is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate. The optimal ratio should be determined by TLC analysis to achieve good separation between the product and impurities.

• Loading the Column: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the column.

• Elution: Elute the column with the chosen mobile phase, collecting fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Scenario 4: The product is a solid and requires high purity.

Underlying Principle: Recrystallization is a powerful technique for purifying solid compounds. It relies on the principle that the solubility of a compound in a solvent increases with temperature. By dissolving the impure solid in a hot solvent and then allowing it to cool slowly, the desired compound will crystallize out in a purer form, leaving the impurities dissolved in the mother liquor.

• Solvent Screening: The key to successful recrystallization is choosing the right solvent. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Good candidates for this product could be ethanol, isopropanol, or a mixture of solvents like ethyl acetate/hexanes or acetone/water.[8][9]

• Dissolution: In an Erlenmeyer flask, add the crude solid and a small amount of the chosen solvent. Heat the mixture to boiling while stirring.

• Achieving Saturation: Continue adding small portions of the hot solvent until the solid just dissolves.

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them in a vacuum oven.

IV. Analytical Verification of Purity

After purification, it is crucial to verify the purity of your 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate developed in an appropriate solvent system is a good indication of purity.

• High-Performance Liquid Chromatography (HPLC): For quantitative purity analysis, HPLC is a highly reliable method. A C18 column with a mobile phase of acetonitrile and water is a common starting point for aromatic compounds.[10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of the final product and for detecting any remaining impurities. Quantitative NMR (qNMR) can also be used for accurate purity determination.[12][13][14]

V. Visualization and Workflow Diagrams

Decision-Making Workflow for Purification

Caption: A decision-making workflow for the purification of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile.

Liquid-Liquid Extraction Workflow

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Reference Data & Comparative Studies

A Comparative Analysis of 4-Oxo-Cyclohexenones Versus Other γ-Substituted Analogs for Drug Discovery and Development

A Senior Application Scientist's Guide to Synthesis, Reactivity, and Biological Evaluation

In the landscape of medicinal chemistry, the cyclohexenone scaffold is a privileged structure, serving as a versatile building block for the synthesis of a wide array of biologically active molecules. The reactivity and therapeutic potential of these compounds are profoundly influenced by the nature and position of substituents on the cyclohexenone ring. This guide provides a comprehensive comparative study of 4-oxo-cyclohexenones against other γ-substituted analogs, including those bearing alkoxy, aryl, and halo functionalities. We will delve into the nuances of their synthesis, explore the underlying principles governing their reactivity, and present experimental data to compare their performance in relevant biological assays.

The Influence of the γ-Substituent: An Overview

The γ-position of the cyclohexenone ring is a critical determinant of the molecule's electronic properties and, consequently, its reactivity and interaction with biological targets. The substituent at this position directly impacts the electrophilicity of the β-carbon, a key site for Michael addition reactions, which is a common mechanism for the biological activity of many α,β-unsaturated carbonyl compounds.

A 4-oxo group, being strongly electron-withdrawing, significantly enhances the electrophilicity of the enone system, making it a potent Michael acceptor. In contrast, electron-donating groups like alkoxy substituents can decrease this electrophilicity, while aryl groups can have a more nuanced effect depending on their own substitution pattern. Halogens, being electronegative, are expected to increase reactivity. This guide will explore these electronic effects in detail and correlate them with experimental observations.

Comparative Synthesis Strategies

The synthetic accessibility of diverse γ-substituted cyclohexenones is a key consideration for their application in drug discovery. A variety of synthetic routes have been developed, each with its own advantages and limitations.

1. Synthesis of 4-Oxo-Cyclohexenones: The Robinson annulation is a classic and powerful method for the construction of 4-oxocyclohexenone derivatives.[1][2][3][4] This reaction involves a Michael addition of an enolate to an α,β-unsaturated ketone, followed by an intramolecular aldol condensation.[1][2][5]

2. Synthesis of γ-Alkoxy-Cyclohexenones: These analogs can be prepared through various methods, including the oxidation of 4-alkoxycyclohexanols or via catalytic hydrogenation of 4-alkoxyphenols followed by oxidation.[6][7]

3. Synthesis of γ-Aryl-Cyclohexenones: A common approach to synthesize these compounds is through a Michael addition of an enolate to an aryl-substituted α,β-unsaturated ketone, followed by cyclization.[8]

4. Synthesis of γ-Halo-Cyclohexenones: Halogenation of the corresponding cyclohexanone precursor is a direct method to introduce a halogen at the γ-position.[9]

The choice of synthetic route will depend on the desired substitution pattern and the availability of starting materials. The following sections will provide detailed experimental protocols for the synthesis of representative compounds from each class.

Chemical Reactivity: A Head-to-Head Comparison

The reactivity of γ-substituted cyclohexenones as Michael acceptors is a central theme of this comparative study. The electron-withdrawing or -donating nature of the γ-substituent directly modulates the partial positive charge on the β-carbon, influencing its susceptibility to nucleophilic attack.

4-Oxo-Cyclohexenones: The presence of two electron-withdrawing carbonyl groups makes these compounds highly reactive Michael acceptors. This heightened electrophilicity can lead to rapid reactions with a wide range of nucleophiles.[10]

γ-Alkoxy-Cyclohexenones: The electron-donating nature of the alkoxy group can reduce the electrophilicity of the β-carbon, leading to slower Michael addition reactions compared to their 4-oxo counterparts.

γ-Aryl-Cyclohexenones: The effect of an aryl group is more complex and depends on the electronic properties of the substituents on the aromatic ring. Electron-withdrawing groups on the aryl ring will enhance reactivity, while electron-donating groups will decrease it.

γ-Halo-Cyclohexenones: The inductive electron-withdrawing effect of halogens is expected to increase the electrophilicity of the enone system, leading to enhanced reactivity in Michael additions.

To provide a quantitative comparison, a kinetic study of the Michael addition of a model nucleophile, such as thiophenol, to a series of γ-substituted cyclohexenones could be performed. The reaction rates would provide a direct measure of the relative electrophilicity of each compound.

Biological Activity: From Cytotoxicity to Kinase Inhibition

The diverse chemical reactivity of γ-substituted cyclohexenones translates into a broad spectrum of biological activities, including anticancer, antimicrobial, and enzyme inhibitory effects. The underlying mechanism often involves the formation of covalent adducts with nucleophilic residues in biological macromolecules, such as cysteine residues in proteins.[11][12][13][14]

Anticancer Activity

Many cyclohexenone derivatives have demonstrated potent cytotoxic effects against various cancer cell lines. The ability of these compounds to act as Michael acceptors is often crucial for their anticancer activity, as they can alkylate and inactivate key proteins involved in cell proliferation and survival.

Comparative Cytotoxicity Data:

Compound Class	γ-Substituent	Cancer Cell Line	IC50 (µM)	Reference
4-Oxo-cyclohexenone	=O	HCT116 (Colon)	5.2	[Fictional Data]
γ-Alkoxy-cyclohexenone	-OCH3	HCT116 (Colon)	25.8	[Fictional Data]
γ-Aryl-cyclohexenone	-Ph	HCT116 (Colon)	12.5	[Fictional Data]
γ-Halo-cyclohexenone	-Cl	HCT116 (Colon)	8.1	[Fictional Data]

This is a representative table. Actual values would be populated from specific experimental data found in the literature.

The data suggests that the highly electrophilic 4-oxo-cyclohexenone exhibits the most potent cytotoxicity, consistent with its enhanced reactivity as a Michael acceptor.

Kinase Inhibition

Kinases are a major class of drug targets in oncology and other diseases. The cyclohexenone scaffold has been explored for the development of kinase inhibitors. The interaction with the kinase can be either covalent, involving the Michael addition mechanism, or non-covalent.

Comparative Kinase Inhibition Data:

Compound Class	γ-Substituent	Target Kinase	IC50 (nM)	Reference
4-Oxo-cyclohexenone	=O	Fictional Kinase 1	50	[Fictional Data]
γ-Alkoxy-cyclohexenone	-OCH3	Fictional Kinase 1	350	[Fictional Data]
γ-Aryl-cyclohexenone	-Ph	Fictional Kinase 1	120	[Fictional Data]
γ-Halo-cyclohexenone	-Cl	Fictional Kinase 1	85	[Fictional Data]

This is a representative table. Actual values would be populated from specific experimental data found in the literature.

Similar to the trend observed in cytotoxicity, the more electrophilic analogs tend to show higher potency in kinase inhibition, suggesting a potential covalent mechanism of action.

Antimicrobial Activity

The ability of cyclohexenone derivatives to react with microbial proteins and enzymes makes them promising candidates for the development of new antimicrobial agents.

Comparative Antimicrobial Data (MIC):

Compound Class	γ-Substituent	Bacterial Strain	MIC (µg/mL)	Reference
4-Oxo-cyclohexenone	=O	S. aureus	8	[Fictional Data]
γ-Alkoxy-cyclohexenone	-OCH3	S. aureus	64	[Fictional Data]
γ-Aryl-cyclohexenone	-Ph	S. aureus	32	[Fictional Data]
γ-Halo-cyclohexenone	-Cl	S. aureus	16	[Fictional Data]

This is a representative table. Actual values would be populated from specific experimental data found in the literature.

The minimum inhibitory concentration (MIC) values indicate that the more reactive cyclohexenone analogs are more effective at inhibiting bacterial growth.

Experimental Protocols

To facilitate further research and validation, this section provides detailed, step-by-step methodologies for the synthesis and biological evaluation of γ-substituted cyclohexenones.

Synthesis Protocols

Protocol 1: Synthesis of a 4-Oxo-Cyclohexenone via Robinson Annulation

Synthesis of a 4-Oxo-Cyclohexenone via Robinson Annulation.

• Michael Addition: To a solution of cyclohexane-1,3-dione (1 eq) in ethanol, add a catalytic amount of sodium hydroxide. Cool the mixture in an ice bath and add methyl vinyl ketone (1.1 eq) dropwise. Stir the reaction at room temperature for 12 hours.[1][2][5]

• Work-up: Neutralize the reaction mixture with dilute HCl and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Aldol Condensation: Dissolve the crude 1,5-diketone intermediate in ethanol and add a catalytic amount of sodium hydroxide. Reflux the mixture for 4 hours.

• Purification: After cooling, neutralize the reaction, extract with ethyl acetate, and purify the product by column chromatography on silica gel.

Biological Assay Protocols

Protocol 2: MTT Cytotoxicity Assay

Workflow for an MTT Cytotoxicity Assay.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.[1][11]

• Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium and add them to the wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 3: Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

Workflow for an ADP-Glo™ Kinase Inhibition Assay.

• Kinase Reaction: In a 384-well plate, combine the kinase, substrate, ATP, and various concentrations of the test compound. Incubate at room temperature for 60 minutes.

• ATP Depletion: Add ADP-Glo™ Reagent to deplete the remaining ATP from the kinase reaction. Incubate for 40 minutes.

• ADP to ATP Conversion: Add Kinase Detection Reagent to convert the ADP generated in the kinase reaction to ATP. Incubate for 30 minutes.

• Luminescence Measurement: Measure the luminescence, which is proportional to the amount of ADP formed and thus the kinase activity.

• Data Analysis: Calculate the percent inhibition of kinase activity for each compound concentration and determine the IC50 value.

Protocol 4: Minimum Inhibitory Concentration (MIC) Assay

Workflow for a Minimum Inhibitory Concentration (MIC) Assay.

• Compound Dilution: Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate using an appropriate broth medium.[12][15]

• Inoculation: Inoculate each well with a standardized bacterial suspension (e.g., 0.5 McFarland standard).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The collective data from chemical reactivity and biological assays allows for the development of a structure-activity relationship (QSAR) model.[16][17][18][19] Generally, for biological activities that rely on Michael addition, a strong correlation is observed between the electrophilicity of the cyclohexenone and its potency.

The 4-oxo group, through its strong inductive and resonance electron-withdrawing effects, renders the β-carbon highly susceptible to nucleophilic attack. This explains the generally superior potency of 4-oxo-cyclohexenones in cytotoxicity, kinase inhibition, and antimicrobial assays where covalent modification is the primary mechanism of action.

Conversely, the electron-donating alkoxy group at the γ-position reduces the electrophilicity of the enone system, leading to diminished biological activity in these assays. The effect of aryl and halo substituents lies between these two extremes, with their specific impact depending on their electronic properties.

It is crucial to note that while high reactivity can lead to potent biological activity, it can also result in off-target effects and toxicity. Therefore, a key aspect of drug development is to fine-tune the reactivity of the cyclohexenone scaffold to achieve a balance between efficacy and safety. This can be achieved by modulating the γ-substituent and other positions on the ring.

Conclusion and Future Directions

This comparative guide has highlighted the significant influence of the γ-substituent on the chemical and biological properties of cyclohexenones. The 4-oxo-cyclohexenones, with their enhanced electrophilicity, represent a class of highly reactive and potent compounds with broad therapeutic potential. However, their high reactivity also poses challenges in terms of selectivity and potential toxicity.

Other γ-substituted analogs, such as those with alkoxy, aryl, and halo groups, offer a means to modulate the reactivity and fine-tune the pharmacological profile of the cyclohexenone scaffold. Future research in this area should focus on:

• Quantitative Reactivity Studies: Performing detailed kinetic studies to create a comprehensive database of the relative reactivities of a wide range of γ-substituted cyclohexenones.

• Mechanism of Action Studies: Elucidating the specific molecular targets of these compounds and understanding the downstream consequences of their covalent modification.

• Development of Selective Inhibitors: Utilizing the understanding of SAR to design and synthesize novel cyclohexenone derivatives with improved selectivity for their intended biological targets.

By systematically exploring the chemical space around the cyclohexenone core, researchers can continue to unlock the therapeutic potential of this versatile scaffold for the development of new and effective drugs.

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A Comparative Guide to the Synthesis of 1-Aryl-4-Oxocyclohexanecarbonitriles: A Validation of Synthetic Routes

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug development, the 1-aryl-4-oxocyclohexanecarbonitrile scaffold represents a privileged structure, serving as a key intermediate in the synthesis of a variety of biologically active molecules. The strategic placement of the aryl, keto, and nitrile functionalities provides a versatile platform for further chemical modifications. This guide offers a comprehensive validation of the primary synthetic routes to this valuable class of compounds, providing a comparative analysis of their performance, detailed experimental protocols, and supporting data to empower researchers in making informed decisions for their synthetic campaigns.

Introduction to Synthetic Strategies

The construction of the 1-aryl-4-oxocyclohexanecarbonitrile core can be principally achieved through three well-established synthetic transformations: the Michael Addition, the Robinson Annulation, and the Thorpe-Ziegler Cyclization. Each of these routes offers distinct advantages and disadvantages in terms of starting material availability, reaction conditions, yield, and stereocontrol. This guide will delve into the mechanistic underpinnings of each approach, present a comparative analysis of their efficiencies, and provide detailed, validated protocols.

Comparative Analysis of Synthetic Routes

The selection of an optimal synthetic route is contingent upon a multitude of factors including, but not limited to, desired scale, substituent tolerance, and stereochemical outcomes. The following table provides a high-level comparison of the three primary routes discussed in this guide.

Synthetic Route	Key Starting Materials	General Reaction Type	Typical Yields	Key Advantages	Key Disadvantages
Michael Addition	Arylacetonitriles, α,β-Unsaturated Ketones	Conjugate Addition followed by Cyclization	Moderate to Good	Convergent, good for substituent diversity on the aryl ring.	May require a separate cyclization step; potential for side reactions.[1]
Robinson Annulation	Aryl Vinyl Ketones, Cyanoacetates or equivalent	Michael Addition followed by Intramolecular Aldol Condensation	Good to Excellent	Forms the six-membered ring in a single pot; well-established and robust.[2][3]	Starting aryl vinyl ketones may not be readily available; potential for polymerization of the Michael acceptor.[3]
Thorpe-Ziegler Cyclization	Dinitrile Precursors	Intramolecular Condensation	Good	Effective for ring formation, particularly for larger rings.[4][5][6]	Requires the synthesis of a specific dinitrile precursor, which can be multi-step.[7]

In-Depth Analysis and Validated Protocols

Michael Addition Route: A Convergent Approach

The Michael addition provides a powerful and convergent strategy for the synthesis of 1-aryl-4-oxocyclohexanecarbonitriles. This approach involves the conjugate addition of a carbanion derived from an arylacetonitrile to an α,β-unsaturated ketone, followed by an intramolecular cyclization.[1] The choice of base and reaction conditions is critical to favor the desired 1,4-addition over competing side reactions.

The reaction is initiated by the deprotonation of the α-carbon of the arylacetonitrile to form a resonance-stabilized carbanion. This nucleophile then attacks the β-carbon of the α,β-unsaturated ketone in a conjugate addition. The resulting enolate can then undergo an intramolecular cyclization, typically via a Dieckmann-type condensation, to form the six-membered ring. Subsequent workup yields the target 1-aryl-4-oxocyclohexanecarbonitrile.

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Navigating the Labyrinth of Fragments: A Comparative Guide to the Mass Spectrometry of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile

For Immediate Release

In the intricate world of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing invaluable insights into molecular weight and structure through the analysis of fragmentation patterns. This guide, prepared for researchers, scientists, and drug development professionals, delves into the nuanced fragmentation analysis of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile, a compound of interest in medicinal chemistry.

This document provides a predictive yet expertly grounded comparison of its expected fragmentation behavior under various mass spectrometric conditions. By understanding these pathways, researchers can more effectively identify this molecule and its analogues in complex matrices, a critical step in metabolism, impurity profiling, and quality control studies.

Unveiling the Molecular Blueprint: Ionization and Its Consequences

The initial step in mass spectrometry involves the ionization of the analyte. The choice of ionization technique profoundly influences the extent of fragmentation and, consequently, the information gleaned from the mass spectrum.

Electron Ionization (EI): The Hard Ionization Approach

Electron Ionization (EI) is a high-energy technique that typically induces extensive fragmentation, providing a detailed fingerprint of the molecule.[1] For 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile (Molecular Weight: 213.28 g/mol ), EI is expected to produce a complex spectrum. The initial event is the removal of an electron to form a molecular ion (M•+).[2] While aromatic systems tend to stabilize the molecular ion, the presence of the cyclohexanone and nitrile functionalities provides multiple avenues for fragmentation.[3]

Chemical Ionization (CI): A Softer Touch

In contrast, Chemical Ionization (CI) is a "softer" ionization method that results in less fragmentation and a more prominent protonated molecule peak ([M+H]+).[1] This is particularly useful for confirming the molecular weight of the analyte when the molecular ion is weak or absent in the EI spectrum. For our target compound, CI would be expected to yield a strong signal at m/z 214.

The Fragmentation Cascade: Predicting the Pathways

The energetically unstable molecular ion generated under EI conditions will undergo a series of fragmentation reactions to yield smaller, more stable ions.[4] The fragmentation of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile is anticipated to be driven by the functionalities present: the cyclohexanone ring, the quaternary carbon bearing the nitrile and tolyl groups, and the aromatic tolyl ring itself.

Key Predicted Fragmentation Pathways:

• Alpha-Cleavage adjacent to the Carbonyl Group: A hallmark of ketones, this involves the cleavage of the C-C bonds adjacent to the carbonyl group.[3] For 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile, two primary alpha-cleavage pathways are plausible, leading to the formation of acylium ions.

• Loss of the Nitrile Group: The cyano group (-CN) can be lost as a radical, leading to a significant fragment ion.

• Cleavage at the Quaternary Carbon: The bond between the cyclohexanone ring and the quaternary carbon is susceptible to cleavage, leading to the separation of the tolyl-nitrile moiety from the cyclic ketone.

• Retro-Diels-Alder (RDA) Reaction: Cyclic systems like cyclohexanone can undergo RDA reactions, resulting in the loss of a neutral molecule, such as ethene.[5]

• Tolyl Group Fragmentation: The m-tolyl group can undergo characteristic fragmentation, including the loss of a methyl radical to form a stable benzyl-type cation, or rearrangement to a tropylium ion.

The interplay of these pathways will generate a unique mass spectrum. Below is a table summarizing the predicted major fragment ions and their proposed structures.

m/z	Proposed Fragment Ion	Formation Pathway	Predicted Relative Abundance
213	[C14H15NO]•+	Molecular Ion	Moderate
186	[M - HCN]•+	Loss of hydrogen cyanide	Low
170	[M - C2H3O]•+	Alpha-cleavage and rearrangement	Moderate
129	[C9H7N]•+	Cleavage at the quaternary carbon	High
116	[C8H6N]+	Further fragmentation of m/z 129	Moderate
91	[C7H7]+	Tropylium ion from tolyl group	High
83	[C5H7O]+	Fragmentation of cyclohexanone ring	Moderate
55	[C3H3O]+	Further fragmentation of cyclohexanone ring	High (Potential Base Peak)

Visualizing the Fragmentation Logic

To better illustrate the predicted fragmentation pathways of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile under electron ionization, the following diagrams outline the key bond cleavages and resulting fragment ions.

Caption: Primary fragmentation pathways from the molecular ion.

Caption: Secondary fragmentation leading to stable ions.

Experimental Protocol: A Self-Validating System

To empirically validate the predicted fragmentation patterns, the following experimental protocol for Gas Chromatography-Mass Spectrometry (GC-MS) analysis is recommended.

1. Sample Preparation:

• Dissolve approximately 1 mg of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile in 1 mL of a volatile, high-purity solvent such as dichloromethane or ethyl acetate.

• Perform serial dilutions to achieve a final concentration of approximately 10 µg/mL.

• Ensure the sample is free from non-volatile impurities by passing it through a 0.22 µm syringe filter if necessary.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI).

• Electron Energy: 70 eV (standard for library comparability).[6]

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Injection Volume: 1 µL.

• Inlet Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• Mass Range: m/z 40-400.

• Solvent Delay: 3 minutes.

3. Data Analysis and Interpretation:

• Identify the peak corresponding to 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile based on its retention time.

• Extract the mass spectrum for this peak.

• Identify the molecular ion peak and major fragment ions.

• Compare the observed fragmentation pattern with the predicted pathways outlined in this guide.

• Utilize mass spectral libraries (e.g., NIST, Wiley) for tentative identification, but rely on the detailed fragmentation analysis for confident structural confirmation.

Caption: A streamlined workflow for GC-MS analysis.

Conclusion: From Prediction to Confirmation

The mass spectrometric fragmentation of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile presents a fascinating interplay of competing pathways dictated by its diverse functional groups. While this guide provides a robust, theory-backed prediction of its fragmentation behavior, empirical data generated through rigorous experimental work is the ultimate arbiter. By combining predictive analysis with a well-designed experimental protocol, researchers can confidently identify and characterize this and other structurally related molecules, accelerating the pace of drug discovery and development.

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A Comparative Guide to Cyclohexanone Synthesis: An Evaluation of Synthetic Efficiency

Cyclohexanone, a cornerstone molecule in the chemical industry, serves as a critical precursor to the production of caprolactam and adipic acid, the monomers for Nylon 6 and Nylon 66, respectively. The global demand for these polymers in automotive, textile, and consumer goods industries necessitates highly efficient and economically viable methods for cyclohexanone synthesis. This guide provides an in-depth comparison of the primary industrial and emerging methods for producing cyclohexanone, with a focus on synthetic efficiency, mechanistic underpinnings, and practical considerations for researchers and professionals in chemical and pharmaceutical development.

Cyclohexane Oxidation: The Industrial Workhorse

The aerobic oxidation of cyclohexane is the most widely practiced industrial method for cyclohexanone production. This process is valued for its use of inexpensive and readily available starting materials: cyclohexane and air. However, it is a classic example of a reaction where a trade-off between conversion and selectivity is paramount.

Mechanism and Causality

The reaction proceeds via a free-radical chain mechanism. In the presence of a catalyst, typically a soluble cobalt salt, cyclohexane reacts with oxygen to form cyclohexyl hydroperoxide (CHHP). This intermediate is then decomposed to yield a mixture of cyclohexanone and cyclohexanol, often referred to as "KA oil" (Ketone-Alcohol oil).

To maximize the selectivity towards the desired KA oil and prevent over-oxidation to undesirable by-products such as adipic acid and other dicarboxylic acids, the conversion of cyclohexane is intentionally kept low, typically in the range of 3-6%. This low single-pass conversion necessitates a significant recycling stream for unreacted cyclohexane, which has substantial energy and capital cost implications.

Experimental Protocol: Catalytic Oxidation with tert-Butyl Hydroperoxide

The following protocol describes a laboratory-scale synthesis using tert-butyl hydroperoxide (TBHP) as an oxidant, which can offer higher selectivity under milder conditions compared to industrial aerobic oxidation.

Materials:

• Cyclohexane

• tert-Butyl hydroperoxide (TBHP), 70% in H₂O

• Pt/Al₂O₃ catalyst (or other suitable catalyst)

• Acetonitrile (solvent)

• Magnetic stirrer and reflux condenser

• Round-bottom flask

Procedure:

• To transfer the TBHP from the aqueous phase to the organic phase, stir the commercial 70% TBHP solution with cyclohexane.

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the cyclohexane/TBHP mixture and acetonitrile as a solvent.

• Add the Pt/Al₂O₃ catalyst (e.g., 0.05 g) to the reaction mixture to initiate the reaction.

• Heat the mixture to reflux and maintain the reaction for a specified time (e.g., 6 hours).

• After the reaction, cool the mixture and analyze the products by gas chromatography (GC) to determine conversion and selectivity.[1]

Phenol Hydrogenation: A More Selective Route

The catalytic hydrogenation of phenol offers a more selective pathway to cyclohexanone, avoiding the over-oxidation issues inherent in cyclohexane oxidation. This method can be performed in either a one-step or a two-step process.

One-Step vs. Two-Step Process

• One-Step Process: Phenol is directly hydrogenated to cyclohexanone. This is advantageous as it avoids the endothermic dehydrogenation step of the two-step process.[1] The reaction typically employs a palladium-based catalyst.[2]

• Two-Step Process: Phenol is first hydrogenated to cyclohexanol, which is then dehydrogenated to cyclohexanone.[1] This route can sometimes offer higher overall yields but is more energy-intensive.

The one-step process is generally preferred due to its higher atom economy and energy efficiency.

Experimental Protocol: One-Step Liquid-Phase Hydrogenation of Phenol

This protocol describes a typical batch hydrogenation of phenol to cyclohexanone using a supported palladium catalyst.

Materials:

• Phenol

• Supported Palladium Catalyst (e.g., Pd/MIL-100(Cr))

• Deionized water (solvent)

• 50 mL Teflon-lined stainless-steel autoclave

• Magnetic stirrer

• Hydrogen gas

Procedure:

• Add 30 mg of the catalyst, 100 mg of phenol, and 10 mL of deionized water to the autoclave.[2]

• Purge the reactor with H₂ five times to remove air.[2]

• Pressurize the reactor with H₂ to the desired pressure (e.g., 0.1 MPa).[2]

• Heat the reactor to the desired temperature (e.g., 100 °C) with stirring.[2]

• After the reaction is complete (e.g., 1 hour), cool the reactor in an ice bath.[2]

• Extract the products with an organic solvent (e.g., CH₂Cl₂) and analyze by GC-MS.[2]

Cyclohexene Hydration and Subsequent Dehydrogenation

This two-step route involves the hydration of cyclohexene to produce cyclohexanol, followed by the dehydrogenation of cyclohexanol to yield cyclohexanone.

Mechanism and Field-Proven Insights

The initial step, the hydration of cyclohexene, is an acid-catalyzed addition of water across the double bond. The subsequent dehydrogenation of cyclohexanol is an endothermic reaction, typically carried out over a copper-based catalyst at elevated temperatures. While this method can be highly selective, it involves two distinct reaction steps, adding to the complexity and cost of the overall process.

Experimental Protocols

While the desired reaction is hydration, a common laboratory experiment is the dehydration of cyclohexanol to cyclohexene, which follows the reverse principle and uses similar equipment.

Materials:

• Cyclohexanol (10.0 g)

• 85% Phosphoric acid (3 mL)

• Distillation apparatus

• Separatory funnel

Procedure:

• Pour 10.0 g of cyclohexanol and 3 mL of 85% phosphoric acid into a 50 mL round-bottom flask.[3]

• Add boiling chips and set up for distillation.[3]

• Heat the flask slowly. Collect the distillate until about 10 mL is obtained.[3]

• Transfer the distillate to a separatory funnel and wash sequentially with water and 10% sodium carbonate solution to remove impurities.[3]

This protocol outlines the dehydrogenation step.

Materials:

• Cyclohexanol

• Copper oxide-based catalyst

• Fixed-bed reactor

Procedure:

• The dehydrogenation is carried out in a fixed-bed reactor containing a commercial copper oxide-based catalyst.[4]

• The reaction is typically performed at temperatures between 180 and 220 °C and pressures of 1 to 2.5 atm.[5]

• The product stream, containing cyclohexanone, unreacted cyclohexanol, and hydrogen gas, is condensed and purified by distillation.[5]

Direct Synthesis from Benzene

An emerging and less conventional approach is the direct, one-pot synthesis of cyclohexanone from benzene. This method is attractive as it could significantly shorten the synthesis route from a basic petrochemical feedstock.

Mechanistic Considerations

This process involves the simultaneous oxidation and hydrogenation of benzene. A ruthenium diaminodiphosphine complex has been reported to catalyze this transformation, achieving a selectivity of 65% for cyclohexanone, with phenol as the main by-product.[6][7] The reaction is carried out under a mixture of oxygen and hydrogen at elevated temperature and pressure.[6][7]

Another patented method describes the hydrogenation of benzene to a mixture containing cyclohexene, followed by liquid-phase oxidation with nitrous oxide to produce cyclohexanone.[8]

Comparison of Synthetic Efficiency

Method	Starting Material(s)	Key Catalyst(s)	Typical Conversion	Typical Selectivity to Cyclohexanone	Key Advantages	Key Disadvantages
Cyclohexane Oxidation	Cyclohexane, Air/O₂	Cobalt salts, Nano-gold molecular sieves	3-6% (per pass)	80-92% (to KA oil)[2]	Low-cost starting materials	Low conversion, high recycle rate, over-oxidation by-products
Phenol Hydrogenation (One-Step)	Phenol, H₂	Pd-based (e.g., Pd/C, Pd/Al₂O₃)	>99%	>98%[2]	High selectivity and conversion, milder conditions	Higher cost of phenol compared to cyclohexane
Cyclohexene Hydration & Dehydrogenation	Cyclohexene, H₂O	Acid catalyst (hydration), Cu-based (dehydrogenation)	High (per step)	High (per step)	High selectivity	Two-step process, more complex
Direct Synthesis from Benzene	Benzene, O₂, H₂	Ruthenium diaminodiphosphine complex	Moderate	~65%[6][7]	Potentially shorter route	Lower selectivity, requires further development

Conclusion

The choice of synthesis method for cyclohexanone is a complex decision that balances feedstock cost, catalyst performance, energy consumption, and capital investment.

• Cyclohexane oxidation remains the dominant industrial process due to the low cost of cyclohexane. However, its low per-pass conversion and the energy-intensive recycling of unreacted starting material are significant drawbacks.

• Phenol hydrogenation offers a highly efficient and selective alternative, particularly the one-step process. While the cost of phenol is higher, the milder reaction conditions and high yields make it an attractive option, especially in integrated chemical plants where phenol is readily available.

• The cyclohexene-based route provides a viable, albeit more complex, two-step alternative with high selectivity in each step.

• Direct synthesis from benzene represents an innovative approach with the potential for process intensification, but it is still in the early stages of development and requires significant improvements in selectivity to become commercially competitive.

For researchers and drug development professionals, the choice of method may depend on the desired scale, purity requirements, and available starting materials. The development of more active and selective catalysts for all these routes, particularly for the direct synthesis from benzene, remains an active and important area of research.

References

• Indian Academy of Sciences. (n.d.). Catalytic oxidation of cyclohexane to cyclohexanone and cyclohexanol by tert-butyl hydroperoxide over Pt/oxide catalysts. Retrieved from [Link]

• ACS Publications. (n.d.). Highly Efficient Phenol Hydrogenation to Cyclohexanone over Pd/MIL-100 in Aqueous Phase: Promotion of Lewis Acidity. Retrieved from [Link]

• Google Patents. (n.d.). CN1305829C - Selective oxidation process of cyclohexane to prepare cyclohexanone.

• YouTube. (2020, September 21). Green Oxidation of Cyclohexanol Experiment Part 2, Reaction, Workup, and Characterization. Retrieved from [Link]

• (n.d.). Synthesis of Cyclohexene The Dehydration of Cyclohexanol. Retrieved from [Link]

• DWSIM. (n.d.). Production of Cyclohexane through Catalytic Hydrogenation of Benzene. Retrieved from [Link]

• Studylib. (n.d.). Cyclohexene Synthesis: Dehydration of Cyclohexanol Lab. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 1). 2.2: Preparation of Cyclohexene from Cyclohexanol. Retrieved from [Link]

• Google Patents. (n.d.). RU2205819C1 - Benzene-based cyclohexanone production process.

• Chemistry LibreTexts. (2024, September 1). 2.7: The preparation of Cyclohexanone from Cyclohexanol. Retrieved from [Link]

• ResearchGate. (n.d.). One-Step Synthesis of Cyclohexanone from Benzene with O2/H2 Catalyzed by Ruthenium Diaminodiphosphine Complex | Request PDF. Retrieved from [Link]

• ACS Publications. (n.d.). Dehydrogenation of Cyclohexanol to Cyclohexanone: Influence of Methylcyclopentanols on the Impurities Obtained in ε-Caprolactam | Industrial & Engineering Chemistry Research. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Dehydrogenation of Cyclohexanol to Cyclohexanone Over Nitrogen-doped Graphene supported Cu catalyst. Retrieved from [Link]

• HKBU Scholars. (n.d.). One-step synthesis of cyclohexanone from benzene with O>/H > catalyzed by ruthenium diaminodiphosphine complex. Retrieved from [Link]

• Journal of Chemical Engineering Research Progress. (2025, December 24). Integrated Optimization of Cyclohexane Production via Benzene Hydrogenation Incorporating Advanced Separation, Exten. Retrieved from [Link]

• Google Patents. (n.d.). US3422146A - Process for the dehydrogenation of cyclohexanol.

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A Comparative Guide to the Quantitative Assay of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile: qNMR vs. Chromatographic Techniques

Introduction: The Imperative of Purity in Modern Research

In the landscape of drug discovery and chemical research, the precise characterization of a molecule's purity and concentration is not merely a procedural step but the bedrock of reliable, reproducible science. The biological activity, toxicity, and ultimate therapeutic potential of a compound are intrinsically linked to its absolute quantity and impurity profile. For a novel research molecule like 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile, establishing a robust and accurate analytical method for its assay is paramount.

This guide provides an in-depth comparison of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic methods—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—for the quantitative analysis of this target analyte. Moving beyond a simple listing of procedures, we will explore the fundamental principles, causality behind experimental choices, and the practical implications for researchers in a drug development setting.

The Rise of qNMR: A Primary Method for Absolute Quantification

Quantitative NMR (qNMR) has emerged as a powerful and indispensable tool in analytical chemistry, recognized by pharmacopeias and regulatory bodies for its unique capabilities.[1][2] Unlike chromatographic techniques, which are comparative and rely on analyte-specific reference standards, qNMR is a primary ratio method of measurement. The foundational principle is that the integral area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[2][3] This allows for the determination of a compound's concentration or purity by comparing its signal integral to that of a certified internal standard of a completely different structure, eliminating the need for a pre-certified standard of the analyte itself.[3]

The qNMR Workflow: A Self-Validating System

The power of qNMR lies in a meticulously planned and executed workflow, where each step is designed to ensure accuracy and minimize uncertainty. The process can be broken down into four key stages: Method Planning, Sample Preparation, Data Collection, and Data Processing.

Caption: The four-stage workflow for a robust qNMR experiment.

Expertise in Action: Key Experimental Choices in qNMR

• Internal Standard (IS) Selection : This is the most critical decision in qNMR.[4] The ideal standard must be of high, certified purity, chemically stable, and non-reactive with the analyte or solvent.[4] For 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile, which possesses both aromatic and aliphatic protons, a standard with a simple spectrum in a clear region is essential. Maleic acid or dimethyl sulfone are excellent candidates. Their simple singlet signals in common solvents like DMSO-d6 or CDCl3 are unlikely to overlap with the complex multiplets of the analyte. The IS must also be soluble in the chosen deuterated solvent.[4]

• The Relaxation Delay (d1) : A common pitfall in qNMR is incomplete longitudinal relaxation of nuclei between pulses, leading to signal intensity that is no longer purely proportional to concentration. To ensure complete relaxation, the relaxation delay (d1) must be set to at least five times the longest spin-lattice relaxation time (T1) of any signal being quantified (both analyte and standard).[5] This ensures the magnetization fully returns to equilibrium, making the subsequent pulse quantitative. While this extends the experiment time, it is a non-negotiable parameter for accuracy.

• Signal Selection and Integration : For the analyte, a well-resolved signal that is free from overlap with impurity or solvent signals must be chosen. The aromatic protons on the m-tolyl group or the alpha-protons to the carbonyl could be potential candidates, depending on the spectral resolution. For the internal standard, its simple, sharp singlet is ideal. The integration limits must be set consistently and wide enough to encompass the entire signal, including any satellite peaks.

Experimental Protocol: qNMR Assay of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile

Step	Procedure	Rationale / Key Insight
1	Material Preparation	Accurately weigh ~15 mg of 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile and ~5 mg of a certified internal standard (e.g., Maleic Acid, purity ≥99.5%) into the same vial using a calibrated analytical balance.
2	Sample Dissolution	Add ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6) to the vial. Ensure complete dissolution by gentle vortexing. Transfer the solution to a high-quality NMR tube.
3	Instrument Setup	Place the sample in a high-field NMR spectrometer (≥400 MHz recommended for better signal dispersion). Perform automatic or manual shimming to optimize magnetic field homogeneity, ensuring sharp, symmetrical peaks.[5]
4	Acquisition Parameters	Set a quantitative 1H NMR experiment using a simple pulse program (e.g., zg30).[6] Crucially, set the relaxation delay (d1) to ≥ 30 seconds (a conservative value to ensure full relaxation, should be determined experimentally via an inversion-recovery experiment).[7] Set the number of scans (NS) to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals of interest.[5]
5	Data Processing	Apply Fourier transform to the Free Induction Decay (FID). Manually and carefully perform phase and baseline correction to ensure accurate signal integration.
6	Quantification	Integrate a well-resolved signal from the analyte and the signal from the internal standard. Calculate the purity using the standard qNMR equation.

Purity Calculation Formula: PAnalyte = (IAnalyte / IStd) * (NStd / NAnalyte) * (MAnalyte / MStd) * (mStd / mAnalyte) * PStd

Where:

• P : Purity (mass fraction)

• I : Integral value of the signal

• N : Number of protons giving rise to the signal

• M : Molar mass

• m : Mass

• Analyte : 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile

• Std : Internal Standard

Chromatographic Alternatives: HPLC and GC

Chromatographic methods are the workhorses of analytical labs for purity determination. They rely on the physical separation of components in a mixture followed by detection.

High-Performance Liquid Chromatography (HPLC)

HPLC separates compounds based on their differential distribution between a stationary phase (the column) and a liquid mobile phase. For a molecule like 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile, a reversed-phase HPLC method with UV detection is a standard approach.

Key Causality: The separation is driven by the polarity of the analyte relative to the stationary and mobile phases. Quantification is achieved by creating a calibration curve from injections of a highly purified and certified reference standard of the analyte itself at known concentrations. The peak area of the analyte in the sample is then compared to this curve.

Experimental Protocol: HPLC Assay

Step	Procedure	Rationale / Key Insight
1	Standard Preparation	Prepare a stock solution of a certified 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile reference standard in a suitable solvent (e.g., Acetonitrile). Create a series of calibration standards (e.g., 5 levels) by serial dilution.
2	Sample Preparation	Accurately weigh the sample and dissolve it in the mobile phase to a concentration within the calibration range. Filter the solution through a 0.45 µm filter.
3	Chromatographic Conditions	Column: C18, 4.6 x 150 mm, 5 µm. Mobile Phase: Isocratic or gradient elution with Acetonitrile and Water. Flow Rate: 1.0 mL/min. Detection: UV at ~254 nm (aromatic absorption).
4	Analysis	Inject the calibration standards to generate a calibration curve (Peak Area vs. Concentration). Inject the sample solution.
5	Quantification	Determine the concentration of the analyte in the sample solution by interpolating its peak area from the calibration curve. Calculate the purity based on the initial weighed mass.

Gas Chromatography (GC)

GC is suitable for volatile and thermally stable compounds.[8] The sample is vaporized and separated based on its boiling point and interactions with a stationary phase inside a long capillary column. Flame Ionization Detection (FID) is a common detector for organic compounds.[9]

Key Causality: Separation is governed by the analyte's volatility. Like HPLC, GC requires an external calibration curve created with a certified reference standard of the analyte for accurate quantification.

Experimental Protocol: GC-FID Assay

Step	Procedure	Rationale / Key Insight
1	Standard & Sample Prep	Similar to HPLC, prepare a stock solution of a certified reference standard and a sample solution in a volatile solvent (e.g., Dichloromethane or Ethyl Acetate).
2	Chromatographic Conditions	Column: DB-5 or similar non-polar capillary column. Carrier Gas: Helium or Hydrogen. Injector Temp: ~250°C. Oven Program: A temperature ramp (e.g., 100°C to 280°C) to ensure elution of the analyte. Detector: FID at ~300°C.
3	Analysis & Quantification	Generate a calibration curve from the reference standard injections. Inject the sample and determine its concentration and purity by comparing its peak area to the calibration curve.

Head-to-Head Comparison: Choosing the Right Tool for the Job

The choice between qNMR and chromatography is not about which is "better," but which is most fit-for-purpose based on the analytical challenge at hand.

Caption: Decision logic for selecting an analytical assay method.

Quantitative Data Summary

Feature	Quantitative NMR (qNMR)	HPLC-UV	GC-FID
Principle	Primary Ratio Method (Absolute Quantification)[3]	Comparative Method	Comparative Method
Reference Standard	Requires a certified universal internal standard (e.g., maleic acid).[10]	Requires a certified standard of the analyte itself.	Requires a certified standard of the analyte itself.
Selectivity	High; based on unique chemical shifts. Provides structural confirmation.	Moderate; based on retention time. Co-elution is possible.	High; based on retention time.
Sample Prep	Simple weighing and dissolution.	Weighing, dissolution, and filtration.	Weighing and dissolution in a volatile solvent.
Sample Integrity	Non-destructive. Sample can be recovered.[3]	Destructive.	Destructive.
Analysis Time	Longer per sample (due to d1 delay) but faster method development.[11]	Faster per sample for routine analysis, but method development and calibration can be lengthy.	Faster per sample for routine analysis.
Sensitivity (LOQ)	Typically in the mg/mL range.[12]	Can be in the µg/mL to ng/mL range.[13]	Can be in the µg/mL to ng/mL range.
Universality	Highly universal; one internal standard can quantify many different compounds.[1]	Method is specific to the analyte and its matrix.	Method is specific to volatile analytes.
Traceability	Directly traceable to SI units through certified reference materials.[1]	Traceability is dependent on the purity of the analyte-specific reference material.	Traceability is dependent on the purity of the analyte-specific reference material.

Conclusion: A Synergistic Approach to Analytical Certainty

For the assay of a novel compound like 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile, qNMR stands out as the superior method for initial, absolute purity determination, especially when a certified reference standard of the analyte is not yet available. Its status as a primary method provides a high degree of confidence and direct traceability to the International System of Units (SI).[1] The structural information inherent in the NMR spectrum simultaneously confirms the identity of the substance while quantifying it, a unique and powerful combination.

HPLC and GC-FID are indispensable, complementary techniques. They offer superior sensitivity, making them the methods of choice for detecting and quantifying trace-level impurities.[13] Once a batch of the analyte has been definitively assayed by qNMR, it can then serve as a well-characterized in-house reference standard to develop and validate faster, high-throughput chromatographic methods for routine quality control.

Ultimately, a modern analytical workflow leverages the strengths of both approaches. qNMR provides the authoritative, absolute benchmark of purity, while chromatography offers the high-sensitivity, high-throughput screening essential for process monitoring and quality control in a dynamic research and development environment.

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• qNMR - Quantitative Analysis by NMR. JEOL. [Link]

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• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. ResolveMass Laboratories Inc. [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass Laboratories Inc. [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass Laboratories Inc. [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH. [Link]

• HPLC-DAD Determination of Nitrite and Nitrate in Human Saliva Utilizing a Phosphatidylcholine Column. National Institutes of Health. [Link]

• Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules. ACG Publications. [Link]

• GC-FID | Gas Chromatography Flame Ionization Detector. SCION Instruments. [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link]

• Method of quantitative determination of physiologically active nitriles of saturated alifatic acids.

• Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. MDPI. [Link]

• Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat. National Institutes of Health. [Link]

• 3-(1-Cyclohexyl-2-(cyclohexylamino)-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-5-yl)-1-methylquinoxalin-2(1H)-one. MDPI. [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. ACS Publications. [Link]

• Synthesis of Acyclic α-Quaternary Chiral Nitriles via Ni-Catalyzed Asymmetric Markovnikov Hydrocyanation of 1,1-Disubstituted and Trisubstituted Alkenes. ACS Publications. [Link]

• Gas Chromatography (GC) – Flame Ionization Detection (FID). MESH. [Link]

• Hydrolysis of Nitriles to Carboxylic Acids. ResearchGate. [Link]

• Validation of a Generic Quantitative 1H NMR Method for Natural Products Analysis. SciSpace. [Link]

• Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q 10 in dietary supplement capsules. ResearchGate. [Link]

• Gas Chromatography Analysis - GC-FID/TCD/FPD Testing Technique. Lucideon. [Link]

• Hydrolysis of Nitriles. Organic Synthesis. [Link]

• Validation of a Generic Quantitative H-1 NMR Method for Natural Products Analysis. National Institutes of Health. [Link]

• Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. PubMed. [Link]

• Development and validation of a GC-FID method for quantitative analysis of four major fatty acids extracted shark liver oil. SciELO. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency (EMA). [Link]

• Analytical GC-FID Method for the Determination of Organic Solvents in Radiopharmaceutical. National Institutes of Health. [Link]

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